1-[3-(4-Methyl-1,3-thiazol-2-yl)benzoyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-[3-(4-methyl-1,3-thiazol-2-yl)benzoyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C17H18N2O3S/c1-11-10-23-15(18-11)12-4-2-5-13(8-12)16(20)19-7-3-6-14(9-19)17(21)22/h2,4-5,8,10,14H,3,6-7,9H2,1H3,(H,21,22)
• InChI Key: BLOXFIBDGUJNKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2=CC(=CC=C2)C(=O)N3CCCC(C3)C(=O)O
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

1-[3-(4-Methyl-1,3-thiazol-2-yl)benzoyl]piperidine-3-carboxylic acid, also known as MTB-PIP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This molecule is a piperidine derivative that contains a thiazole ring and a benzoyl group. MTB-PIP has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

1-[3-(4-Methyl-1,3-thiazol-2-yl)benzoyl]piperidine-3-carboxylic acid exerts its effects through several mechanisms. It has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in acetylcholine levels in the brain. Additionally, this compound activates the AMP-activated protein kinase pathway, which regulates glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and anti-tumor properties in preclinical studies. It has also been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in acetylcholine levels in the brain. This compound has been investigated for its potential use in the treatment of diabetes and obesity, as it activates the AMP-activated protein kinase pathway, which regulates glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

1-[3-(4-Methyl-1,3-thiazol-2-yl)benzoyl]piperidine-3-carboxylic acid has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which provides opportunities for new research. This compound has been synthesized using various methods, which allows for the optimization of the synthesis process. However, there are also limitations to the use of this compound in lab experiments. Its complex synthesis process and low yield make it difficult to obtain a pure product. In addition, the potential therapeutic applications of this compound require further investigation, which limits its use in certain experiments.

Future Directions

There are several potential future directions for the study of 1-[3-(4-Methyl-1,3-thiazol-2-yl)benzoyl]piperidine-3-carboxylic acid. Further investigation of its anti-inflammatory and anti-tumor properties could lead to the development of new therapies for a variety of diseases. The potential use of this compound in the treatment of Alzheimer's disease, diabetes, and obesity requires further investigation. Additionally, the optimization of the synthesis process and the development of new purification techniques could improve the yield and purity of this compound. Overall, the study of this compound has the potential to lead to new therapeutic applications and improve our understanding of its mechanism of action.

Synthesis Methods

1-[3-(4-Methyl-1,3-thiazol-2-yl)benzoyl]piperidine-3-carboxylic acid can be synthesized using several methods, including the reaction of 4-methyl-2-aminothiazole with 3-bromo-1-benzoylpiperidine, followed by carboxylation of the resulting product. Another method involves the reaction of 3-(4-methyl-1,3-thiazol-2-yl)benzoyl chloride with piperidine-3-carboxylic acid. The synthesis of this compound is a complex process that requires careful attention to detail and purification techniques to obtain a pure product.

Scientific Research Applications

1-[3-(4-Methyl-1,3-thiazol-2-yl)benzoyl]piperidine-3-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and anti-tumor properties in preclinical studies. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, which is involved in the degradation of acetylcholine. In addition, this compound has been investigated for its potential use in the treatment of diabetes and obesity, as it has been shown to activate the AMP-activated protein kinase pathway, which regulates glucose and lipid metabolism.